1-Phenylmethoxycarbonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine-4-carboxylic acid

• IUPAC Name: 1-phenylmethoxycarbonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C17H21NO4/c19-16(20)14-9-10-18(15-8-4-7-13(14)15)17(21)22-11-12-5-2-1-3-6-12/h1-3,5-6,13-15H,4,7-11H2,(H,19,20)
• InChI Key: FVVRILRISCMIFV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(CCN(C2C1)C(=O)OCC3=CC=CC=C3)C(=O)O
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol
• CAS No.: 2248339-43-5

Description

1-Phenylmethoxycarbonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine-4-carboxylic acid is a complex organic compound characterized by its intricate molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the construction of the cyclopenta[b]pyridine core This can be achieved through cyclization reactions involving appropriate precursors

Industrial Production Methods: On an industrial scale, the production of this compound would require optimized reaction conditions to ensure high yield and purity. This might involve the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) can be used.

• Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products Formed: The major products formed from these reactions can vary depending on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols.

Scientific Research Applications

This compound has several applications in scientific research:

• Chemistry: It can be used as a building block in the synthesis of more complex molecules.

• Biology: Its biological activity may be explored for potential therapeutic uses.

• Medicine: It could be investigated for its pharmacological properties and potential as a drug candidate.

• Industry: Its unique properties might be utilized in the development of new materials or chemical processes.

Mechanism of Action

When compared to similar compounds, 1-Phenylmethoxycarbonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine-4-carboxylic acid stands out due to its unique structure and potential applications. Similar compounds might include other derivatives of cyclopenta[b]pyridine or related carboxylic acids.

Comparison with Similar Compounds

• 1-Phenylmethoxycarbonyl-2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyridine-4-carboxylic acid derivatives

• Other cyclopenta[b]pyridine derivatives

• Related carboxylic acids

This compound's unique structure and potential applications make it a valuable subject of study in various scientific fields. Its synthesis, reactions, and applications highlight its importance and versatility in both research and industry.